Cas no 108233-95-0 (Cyclo[L-alanyl-L-leucyl-(Z)-a,b-didehydro-N-methylphenylalanylglycyl] (9CI))

Cyclo[L-alanyl-L-leucyl-(Z)-a,b-didehydro-N-methylphenylalanylglycyl] (9CI) structure
108233-95-0 structure
Product Name:Cyclo[L-alanyl-L-leucyl-(Z)-a,b-didehydro-N-methylphenylalanylglycyl] (9CI)
CAS No:108233-95-0
MF:C21H28N4O4
MW:400.471425056458
CID:167479
PubChem ID:6442855
Update Time:2025-04-19

Cyclo[L-alanyl-L-leucyl-(Z)-a,b-didehydro-N-methylphenylalanylglycyl] (9CI) Chemical and Physical Properties

Names and Identifiers

    • Cyclo[L-alanyl-L-leucyl-(Z)-a,b-didehydro-N-methylphenylalanylglycyl] (9CI)
    • (12Z)-12-benzylidene-1,6-dimethyl-3-(2-methylpropyl)-1,4,7,10-tetrazacyclododecane-2,5,8,11-tetrone
    • Cyclo(L-alanyl-L-leucyl-(Z)-alpha,beta-didehydro-N-methylphenylalanylglycyl)
    • 108233-95-0
    • 108340-85-8
    • Cyclo(L-alanyl-D-leucyl-(Z)-alpha,beta-didehydro-N-methylphenylalanylglycyl)
    • Inchi: 1S/C21H28N4O4/c1-13(2)10-16-21(29)25(4)17(11-15-8-6-5-7-9-15)20(28)22-12-18(26)23-14(3)19(27)24-16/h5-9,11,13-14,16H,10,12H2,1-4H3,(H,22,28)(H,23,26)(H,24,27)/b17-11-
    • InChI Key: PWIZQNDYFYTXMJ-BOPFTXTBSA-N
    • SMILES: O=C1C(CC(C)C)NC(C(C)NC(CNC(/C(=C/C2C=CC=CC=2)/N1C)=O)=O)=O

Computed Properties

  • Exact Mass: 400.21105539g/mol
  • Monoisotopic Mass: 400.21105539g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 3
  • Complexity: 668
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 108Ų

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